Cas no 97479-99-7 (Benzothiazole, 2,2'-dithiobis[5-methoxy-)

Benzothiazole, 2,2'-dithiobis[5-methoxy- structure
97479-99-7 structure
Product Name:Benzothiazole, 2,2'-dithiobis[5-methoxy-
CAS No:97479-99-7
MF:C16H12N2O2S4
MW:392.53867816925
CID:751045
PubChem ID:14509502
Update Time:2025-04-19

Benzothiazole, 2,2'-dithiobis[5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-2-[(5-methoxy-1,3-benzothiazol-2-yl)disulfanyl]-1,3-benzothiazole
    • 97479-99-7
    • 2,2'-Disulfanediylbis(5-methoxy-1,3-benzothiazole)
    • DTXSID90561110
    • SCHEMBL6690265
    • Benzothiazole, 2,2'-dithiobis[5-methoxy-
    • Inchi: 1S/C16H12N2O2S4/c1-19-9-3-5-13-11(7-9)17-15(21-13)23-24-16-18-12-8-10(20-2)4-6-14(12)22-16/h3-8H,1-2H3
    • InChI Key: QSOHSUYZXBNXBQ-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=C(C=CC1=2)OC)SSC1=NC2C=C(C=CC=2S1)OC

Computed Properties

  • Exact Mass: 391.97816232g/mol
  • Monoisotopic Mass: 391.97816232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 151Ų
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